Cas no 127183-46-4 (2-Propanone,3-[(4,6-dimethyl-2-pyrimidinyl)thio]-1,1,1-trifluoro-)

• Product Name: 2-Propanone,3-[(4,6-dimethyl-2-pyrimidinyl)thio]-1,1,1-trifluoro-
• CAS No: 127183-46-4
• MF: C₉H₉F₃N₂OS
• MW: 250.240771055222
• CID: 207344
• PubChem ID: 182834
• Update Time: 2025-04-19

2-Propanone,3-[(4,6-dimethyl-2-pyrimidinyl)thio]-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,3-[(4,6-dimethyl-2-pyrimidinyl)thio]-1,1,1-trifluoro-
• 3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-1,1,1-trifluoropropan-2-one
• 4(5H)-Pyrimidinone, 3-((4,6-dimethyl-2-pyrimidinyl)thio)-1,1,1-trifluoro-
• 127183-46-4
• DTXSID40155467

• Inchi： 1S/C9H9F3N2OS/c1-5-3-6(2)14-8(13-5)16-4-7(15)9(10,11)12/h3H,4H2,1-2H3
• InChI Key： XXEMLYYGLAYOSQ-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CC(C)=N1)CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 250.03887
• Monoisotopic Mass: 250.03876857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 42.85